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Abstract

Estriol 17-sulfate (E3-17-S) is a conjugated metabolite of Estriol (E3), a weak endogenous
estrogen. While sulfated steroids are generally considered biologically inactive reservoirs, their
local conversion to active forms by the enzyme steroid sulfatase (STS) is a critical mechanism
for regulating hormone signaling in peripheral tissues.[1] Measuring the biological activity of
E3-17-S, therefore, requires cellular systems that can recapitulate this metabolic activation and
subsequent receptor-mediated response. This guide provides a comprehensive overview and
detailed protocols for two distinct cell-based assays designed to quantify the functional activity
of E3-17-S: a nuclear receptor-mediated ERE-Luciferase Reporter Assay and a membrane
receptor-mediated Calcium Flux Assay. These methodologies provide researchers, scientists,
and drug development professionals with robust tools to investigate the pro-estrogenic and
potential non-genomic activities of this and other sulfated steroids.

Scientific Background: The Journey from Inactive
Precursor to Active Hormone
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The biological impact of a sulfated steroid like Estriol 17-sulfate is not determined by its direct
actions, but by its potential to be converted into its active, unconjugated form. This process is
central to the concept of intracrinology, where tissues locally synthesize active hormones from
circulating precursors.

1.1 The Steroid Sulfatase Gateway

Sulfated steroids such as E3-17-S are hydrophilic and generally cannot activate steroid
receptors directly.[2] Their entry into cells is facilitated by organic anion-transporting
polypeptides (OATPs). Once inside the cell, the enzyme Steroid Sulfatase (STS), located in the
endoplasmic reticulum, catalyzes the hydrolysis of the sulfate group, liberating the active
hormone, Estriol (E3).[3][4] This conversion is the rate-limiting step for the bioactivity of E3-17-
S. Consequently, any assay designed to measure its activity must be performed in cells that
endogenously express functional STS.
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Diagram 1. Metabolic activation of Estriol 17-Sulfate via Steroid Sulfatase (STS).

1.2 Estriol's Dual Signaling Mechanisms

Once liberated, Estriol (E3) can initiate signaling through at least two distinct pathways:

e Genomic Pathway (Nuclear Receptors): As a classic estrogen, E3 binds to the nuclear
estrogen receptors, ERa and ERp.[5] Upon binding, the receptor-ligand complex dimerizes,
translocates to the nucleus, and binds to specific DNA sequences known as Estrogen
Response Elements (ERES) in the promoter regions of target genes, thereby modulating
gene transcription.[6] This is the primary mechanism for the pro-estrogenic effects of E3.
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* Non-Genomic Pathway (Membrane Receptors): Estrogens can also elicit rapid, non-genomic
effects through membrane-associated receptors. The G protein-coupled estrogen receptor
(GPER) is a key mediator of such responses.[7] Interestingly, while estradiol acts as a GPER
agonist, high concentrations of estriol have been shown to be antagonistic to GPER
signaling.[5] This dual activity makes E3 a complex signaling molecule.
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Diagram 2. Dual signaling pathways of the active metabolite, Estriol (E3).

Assay Selection: Choosing the Appropriate Cellular
Model and Readout
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The choice of cell line is paramount for successfully measuring E3-17-S activity. The ideal
model must express the necessary molecular machinery.

e Cell Lines: Human breast cancer cell lines T47D and MCF-7 are exemplary models. They
are well-characterized, express high levels of both ERa and ER[3, and are known to be
estrogen-responsive.[8][9][10] Crucially, they also express steroid sulfatase, enabling the
conversion of E3-17-S to E3.[1]

o Reporter Systems: For a highly specific and quantifiable readout of nuclear receptor
activation, the use of a cell line stably transfected with an ERE-driven luciferase reporter is
superior to measuring proliferation.[11] Companies like BPS Bioscience and Signosis offer
validated T47D-ERE Luciferase reporter lines, which provide a robust and sensitive system.
[12][13]

Protocol 1: ERE-Luciferase Reporter Gene Assay for

Pro-Estrogenic Activity
A. Objective & Principle

Objective: To quantify the pro-estrogenic activity of Estriol 17-sulfate by measuring the
activation of nuclear estrogen receptors (ERa/p) following its intracellular conversion to Estriol.

Principle: This assay utilizes a T47D cell line engineered to contain a luciferase reporter gene
under the control of multiple EREs.[12] When E3-17-S is added to the cells, it is metabolized by
endogenous STS to E3. The resulting E3 binds to and activates the ERs, which then drive the
expression of luciferase. The amount of light produced upon addition of a luciferase substrate
is directly proportional to the level of ER activation, providing a quantitative measure of E3-17-
S bioactivity.

B. Experimental Workflow
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Diagram 3. Workflow for the ERE-Luciferase Reporter Gene Assay.

C. Materials

e Cells: T47D-ERE Luciferase Stable Cell Line (e.g., BPS Bioscience, Cat. #79548).

e Media:

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.benchchem.com/product/b1220835/docs?utm_src=pdf-body-img#application-note-advanced-cell-based-methodologies-for-quantifying-estriol-17-sulfate-bioactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Growth Medium: MEM with 10% Fetal Bovine Serum (FBS), 1% Penicillin/Streptomycin,
and selection antibiotic (e.g., 400 ug/ml Geneticin).

o Assay Medium: Phenol red-free MEM with 10% Charcoal-Stripped FBS (CS-FBS) and 1%
Penicillin/Streptomycin. Rationale: Phenol red is a weak estrogen, and standard FBS
contains endogenous hormones. Using phenol red-free media and charcoal-stripped
serum is critical to minimize background signal and ensure a sensitive assay.

e Reagents:

o

Estriol 17-sulfate (Test Article)

[¢]

Estriol (E3) (Positive Control)

[¢]

17(3-Estradiol (E2) (Reference Agonist)

[e]

Irosustat (STS-I) (Mechanistic Control; STS inhibitor)

o

DMSO (Vehicle)

[¢]

Luciferase Assay System (e.g., Promega ONE-Glo™)
e Equipment:

o Sterile 96-well white, clear-bottom assay plates

o Humidified incubator (37°C, 5% CO3)

o Luminometer plate reader

D. Step-by-Step Protocol

e Cell Culture & Plating:
1. Culture T47D-ERE-Luc cells in Growth Medium according to the supplier's instructions.
2. The day before the assay, harvest cells and resuspend them in Assay Medium.

3. Seed 20,000 cells in 90 pL of Assay Medium per well into a 96-well white assay plate.
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4. Incubate for 24 hours. Rationale: This allows cells to attach and recover from seeding,
ensuring they are in a responsive state.

Compound Preparation:
1. Prepare 1000X stock solutions of E3-17-S, E3, E2, and STS-I in DMSO.

2. Perform serial dilutions in Assay Medium to create 10X working solutions. A typical
concentration range for E2/E3 would be 10 pM to 100 nM. For E3-17-S, a higher range
(e.g., 1 nM to 10 uM) may be necessary to account for metabolic conversion efficiency.

Cell Treatment:
1. Carefully add 10 pL of the 10X compound working solutions to the appropriate wells.

2. Plate Layout is Key for Self-Validation:

Vehicle Control: Wells with Assay Medium + 0.1% DMSO.

Positive Control: Dose-response for E3 and E2.

Test Article: Dose-response for E3-17-S.

Mechanistic Validation: Dose-response for E3-17-S in the presence of a fixed
concentration of STS-I (e.g., 1 uM).

3. Incubate the plate for 18-24 hours.

Luciferase Assay:

1. Equilibrate the plate and the luciferase reagent to room temperature.
2. Add 100 pL of luciferase reagent to each well.

3. Incubate for 10 minutes on a plate shaker at room temperature to ensure complete cell
lysis.

4. Measure luminescence using a plate reader.
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E. Data Analysis & Expected Results

o Calculate Fold Induction: For each well, divide the Relative Light Unit (RLU) value by the

average RLU of the vehicle control wells.

o Fold Induction = RLU (Sample) / Average RLU (Vehicle)

e Plot Dose-Response Curves: Use graphing software (e.g., GraphPad Prism) to plot Fold

Induction vs. log[Concentration].

o Determine ECso: Fit the data to a four-parameter logistic equation to calculate the ECso value

(the concentration that elicits 50% of the maximal response).

Concentration

Treatment Expected Outcome Purpose
Range
) Baseline activity (Fold  Defines baseline for
Vehicle (0.1% DMSO)  N/A ) )
Induction = 1) all calculations
Sigmoidal dose- N
) Positive control for ER
Estriol (E3) 10 pM - 100 nM response curve, ECso o
activation
~0.1-1 nM
Sigmoidal dose-
] response curve, likely Measures bioactivity
Estriol 17-Sulfate 1nM-10uM ) ] ] )
right-shifted (higher of the test article
ECso) compared to E3
Activity is significantly
attenuated or Crucial validation
E3-Sulfate + STS-I . :
(1M 1nM-10uM completely abolished step: Confirms STS
H compared to E3- dependency
Sulfate alone.
No significant change )
) Confirms STS-I does
_ in the dose-response
Estriol + STS-I (1uM) 10 pM - 100 nM not affect the ER

curve compared to E3

alone.

pathway directly
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Protocol 2: Calcium Flux Assay for GPER-Mediated
Activity
A. Objective & Principle

Obijective: To determine if Estriol 17-sulfate or its metabolite, Estriol, acts as an antagonist of
the G protein-coupled estrogen receptor (GPER).

Principle: Some G protein-coupled receptors, including GPER, signal through the Gq pathway,
leading to the release of intracellular calcium (Ca?*) stores.[14] This rapid increase in cytosolic
Caz* can be measured using fluorescent calcium-sensitive dyes.[15] This assay tests for
antagonism by pre-treating cells with the test compound (E3-17-S or E3) and then challenging
them with a known GPER agonist (G-1). A reduction in the agonist-induced calcium signal
indicates that the test compound is acting as a GPER antagonist.

B. Materials

e Cells: A cell line endogenously expressing GPER (e.g., SKBR3 breast cancer cells) or a host
line (e.g., HEK293) engineered to overexpress human GPER.

e Media: Standard culture medium (e.g., DMEM with 10% FBS).
e Reagents:

o Calcium-sensitive dye kit (e.g., Fluo-4 Direct™ or FLIPR® Calcium 6 Assay Kit).

[e]

G-1 (Selective GPER agonist).

[e]

G-36 (Selective GPER antagonist, for control).

Estriol 17-sulfate and Estriol.

o

[¢]

Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

e Equipment:

o Fluorescence plate reader with liquid injection capabilities (e.g., FLIPR®, FlexStation®).
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C. Step-by-Step Protocol

o Cell Plating:

1. Seed cells into a 96-well or 384-well black, clear-bottom plate at a density that yields a
confluent monolayer the next day.

2. Incubate overnight.
e Dye Loading:

1. Prepare the calcium dye solution according to the manufacturer's protocol, often including
probenecid to prevent dye leakage.

2. Remove the culture medium from the cells and add an equal volume of the dye solution.
3. Incubate for 1 hour at 37°C, protected from light.
o Compound Preparation:

1. Prepare 5X final concentration plates of test compounds (E3-17-S, E3, G-36) and a 5X
final concentration plate of the agonist (G-1) in Assay Bulffer.

e Measurement of Calcium Flux (Antagonist Mode):
1. Place the cell plate and compound plates into the plate reader.
2. Set the instrument to record a baseline fluorescence reading for 10-20 seconds.

3. Configure the instrument to inject the test compounds (E3-17-S, etc.) and incubate for a
set period (e.g., 5-15 minutes). This is the pre-incubation step.

4. Configure a second injection of the GPER agonist G-1 (at its ECso concentration) and
continue recording fluorescence for 60-120 seconds.

D. Data Analysis & Expected Results

e Analyze Kinetic Data: The output will be a fluorescence vs. time graph. The key metric is the
peak fluorescence response after the agonist addition.
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e Calculate % Inhibition:

o % Inhibition = 100 * [1 - (Peak Signal_Test Cmpd - Baseline) / (Peak Signal_Agonist Only -

Baseline)]

e Plot Inhibition Curves: Plot % Inhibition vs. log[Concentration] of the test compound to

determine the ICso (the concentration causing 50% inhibition of the agonist response).

Pre-treatment

Challenge Agonist

Expected Calcium

Interpretation

Compound Flux Response
Robust and rapid Defines the 0%
Buffer G-1 increase in inhibition (maximal)
fluorescence. signal.
Dose-dependent )
) ) Validates the assay
G-36 (Antagonist) G-1 decrease in the G-1 i
] for GPER antagonism.
signal.
Dose-dependent Confirms E3 is a
Estriol (High Conc.) G-1 decrease in the G-1 GPER antagonist in
signal.[5] this system.
Little to no inhibition,
unless the cell line E3-17-S is likely not a
Estriol 17-Sulfate G-1 has extremely high direct GPER
STS activity and antagonist.

transporter levels.

Conclusion

The bioactivity of Estriol 17-sulfate is intrinsically linked to its metabolic conversion to Estriol
by steroid sulfatase. The two protocols detailed here provide a comprehensive framework for
evaluating its distinct biological effects. The ERE-luciferase assay is a highly sensitive and
specific method for quantifying the pro-estrogenic, nuclear receptor-mediated activity, which is
the primary expected effect. The inclusion of an STS inhibitor is a non-negotiable validation
step to definitively link the observed activity to the intended metabolic pathway. The calcium
flux assay provides a tool to explore potential non-genomic actions, such as GPER
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antagonism, which is a known characteristic of the active E3 metabolite. Together, these
assays empower researchers to thoroughly characterize the cellular activity of sulfated steroids
and investigate the critical role of local hormone metabolism in physiology and disease.

References
o Wikipedia. Estriol. Available from: [Link]

Cleveland Clinic. Estriol: Function, Hormone Levels & Testing. (2022). Available from:
[Link]

Wilson, V. S., et al. (2004). Development and Characterization of a Cell Line That Stably
Expresses an Estrogen-Responsive Luciferase Reporter for the Detection of Estrogen
Receptor Agonist and Antagonists. Toxicological Sciences. Available from: [Link]
Wikipedia. Estriol (medication). Available from: [Link]

Reed, M. J., et al. (2005). Steroid Sulfatase: Molecular Biology, Regulation, and
Inhibition. Endocrine Reviews. Available from: [Link]

Signosis. Estrogen Receptor Luciferase Reporter T47D Stable Cell Line. Available from:
[Link]

PubChem. Estriol. National Institutes of Health. Available from: [Link]

Wikipedia. Estradiol sulfate. Available from: [Link]

Mueller, J. W., et al. (2015). The Regulation of Steroid Action by Sulfation and
Desulfation. The Journal of Clinical Endocrinology & Metabolism. Available from: [Link]
Horwitz, K. B., et al. (1978). MCF-7; a human breast cancer cell line with estrogen,
androgen, progesterone, and glucocorticoid receptors. Cancer Research. Available
from: [Link]

Dennis, M. K., et al. (2019). G Protein-Coupled Estrogen Receptor GPER: Molecular
Pharmacology and Therapeutic Applications. Annual Review of Pharmacology and
Toxicology. Available from: [Link]

Touzan, P. D., et al. (1993). Effect of estriol, estriol-3-sulfate and estriol-17-sulfate on
progesterone and estrogen receptors of MCF-7 human breast cancer cells. The Journal
of Steroid Biochemistry and Molecular Biology. Available from: [Link]

BPS Bioscience. Estrogen Luciferase Reporter T47D Cell Line. Available from: [Link]
Toral-Quintana, J. G., et al. (2022). Activation of G Protein-Coupled Estrogen Receptor
(GPER) Negatively Modulates Cardiac Excitation—Contraction Coupling (ECC) through
the PIBK/INOS/NO Pathway. International Journal of Molecular Sciences. Available from:
[Link]

Neve, R. M., et al. (2013). The Story of MCF-7 Breast Cancer Cell Line: 40 years of
Experience in Research. Anticancer Research. Available from: [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://en.wikipedia.org/wiki/Estriol
https://my.clevelandclinic.org/health/body/23099-estriol
https://academic.oup.com/toxsci/article/81/1/69/1662973
https://en.wikipedia.org/wiki/Estriol_(medication)
https://academic.oup.com/edrv/article/26/2/171/2355209
https://www.signosisinc.com/product/er-luciferase-reporter-t47d-stable-cell-line
https://pubchem.ncbi.nlm.nih.gov/compound/Estriol
https://en.wikipedia.org/wiki/Estradiol_sulfate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4399298/
https://pubmed.ncbi.nlm.nih.gov/647934/
https://www.annualreviews.org/doi/10.1146/annurev-pharmtox-010818-021822
https://pubmed.ncbi.nlm.nih.gov/8218182/
https://bpsbioscience.com/estrogen-luciferase-reporter-t47d-cell-line-82349
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9368817/
https://ar.iiarjournals.org/content/33/9/3647
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Foster, P. A. (2018). Insights into steroid sulfation and desulfation pathways in the
human breast. Journal of Molecular Endocrinology. Available from: [Link]

JoVE. Estrogen Receptor-Reporter Activity Assay to Screen Phytoestrogen Estrogenic
Activity. (2021). Available from: [Link]

Wikipedia. Steroid sulfatase. Available from: [Link]

De Francesco, E. M., et al. (2020). The G Protein-Coupled Estrogen Receptor GPER in
the Development and Progression of Cancer. Cancers. Available from: [Link]

Creative Bioarray. Calcium Flux & FLIPR Assay Service. Available from: [Link]

Sasaki, M., et al. (2007). A reporter gene assay for evaluation of tissue-specific
responses to estrogens based on the differential use of promoters A to F of the
human estrogen receptor alpha gene. The Journal of Steroid Biochemistry and Molecular
Biology. Available from: [Link]

INDIGO Biosciences. Human ERa Reporter Assay Kit. Available from: [Link]

Rosano, C., et al. (2020). Computational Approaches for the Discovery of GPER
Targeting Compounds. Frontiers in Molecular Biosciences. Available from: [Link]
PharmaCompass. Estriol. Available from: [Link]

Chilkova, O., et al. (2023). Steroid sulfatase and sulfotransferases in the estrogen and
androgen action of gynecological cancers: current status and perspectives.
Gynecological Endocrinology. Available from: [Link]

Agilent Technologies. Automated Imaging Assay for Characterizing Ca2+ Flux with R-
GECO Biosensor. Available from: [Link]

Marino, M., et al. (2006). Molecular mechanism of estrogen-estrogen receptor
signaling. Journal of Cellular Physiology. Available from: [Link]

Strom, A., et al. (2004). Estrogen receptor B inhibits 17p3-estradiol-stimulated
proliferation of the breast cancer cell line T47D. Proceedings of the National Academy of
Sciences. Available from: [Link]

MDPI. Proteomic Analyses of the G Protein-Coupled Estrogen Receptor GPER1 Reveal
Constitutive Links to Endoplasmic Reticulum, Glycosylation, Trafficking, and Calcium
Signaling. (2023). Available from: [Link]

Annual Reviews. G Protein—-Coupled Estrogen Receptor GPER: Molecular
Pharmacology and Therapeutic Applications. (2019). Available from: [Link]
ResearchGate. Development of a High-Throughput Calcium Flux Assay for
Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric
Modulators for G Protein-Coupled Receptors. (2018). Available from: [Link]

PubMed. Steroid sulfatase: molecular biology, regulation, and inhibition. (2005).
Available from: [Link]

ResearchGate. Estrogen Receptor in a Human Cell Line (MCF-7) from Breast
Carcinoma. (1974). Available from: [Link]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://jme.bioscientifica.com/view/journals/jme/61/2/JME-18-0059.xml
https://www.jove.com/v/62800/estrogen-receptor-reporter-activity-assay-to-screen-phytoestrogen
https://en.wikipedia.org/wiki/Steroid_sulfatase
https://www.mdpi.com/2072-6694/12/3/749
https://www.creative-bioarray.com/calcium-flux-flipr-assay-service.htm
https://pubmed.ncbi.nlm.nih.gov/17629471/
https://www.indigobiosciences.com/products/cell-based-reporter-assays/nuclear-receptor-assays/human-er-alpha-assay-kit
https://www.frontiersin.org/articles/10.3389/fmolb.2020.00188/full
https://www.pharmacompass.com/active-pharmaceutical-ingredients/estriol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10449576/
https://www.agilent.com/cs/library/applications/5991-8819EN_BioTek_Ca_Flux_Assay.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3134335/
https://www.pnas.org/doi/10.1073/pnas.0406259101
https://www.mdpi.com/1422-0067/24/21/15929
https://www.annualreviews.org/doi/abs/10.1146/annurev-pharmtox-010818-021822
https://www.researchgate.net/publication/326880017_Development_of_a_High-Throughput_Calcium_Flux_Assay_for_Identification_of_All_Ligand_Types_Including_Positive_Negative_and_Silent_Allosteric_Modulators_for_G_Protein-Coupled_Receptors
https://pubmed.ncbi.nlm.nih.gov/15531584/
https://www.researchgate.net/publication/17032731_Estrogen_Receptor_in_a_Human_Cell_Line_MCF-7_from_Breast_Carcinoma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

¢ JNCI: Journal of the National Cancer Institute. MCF-7 Cells—Changing the Course of
Breast Cancer Research and Care for 45 Years. (2015). Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Steroid sulfatase: molecular biology, regulation, and inhibition - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. jme.bioscientifica.com [jme.bioscientifica.com]
¢ 3. Steroid sulfatase - Wikipedia [en.wikipedia.org]

e 4. Steroid sulfatase and sulfotransferases in the estrogen and androgen action of
gynecological cancers: current status and perspectives - PMC [pmc.ncbi.nim.nih.gov]

e 5. Estriol - Wikipedia [en.wikipedia.org]

e 6. Molecular mechanism of estrogen—estrogen receptor signaling - PMC
[pmc.ncbi.nim.nih.gov]

e 7. annualreviews.org [annualreviews.org]

¢ 8. The Story of MCF-7 Breast Cancer Cell Line: 40 years of Experience in Research |
Anticancer Research [ar.iiarjournals.org]

¢ 9. pnas.org [pnas.org]

¢ 10. academic.oup.com [academic.oup.com]
e 11. academic.oup.com [academic.oup.com]
e 12. signosisinc.com [signosisinc.com]

¢ 13. bpsbioscience.com [bpsbioscience.com]

e 14. G Protein—Coupled Estrogen Receptor GPER: Molecular Pharmacology and Therapeutic
Applications - PMC [pmc.ncbi.nim.nih.gov]

e 15. Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection - Creative
Biolabs [creative-biolabs.com]

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://academic.oup.com/jnci/article/107/7/djv068/911827
https://www.benchchem.com/product/b1220835?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/15561802/
https://pubmed.ncbi.nlm.nih.gov/15561802/
https://jme.bioscientifica.com/view/journals/jme/61/2/JME-18-0086.xml
https://en.wikipedia.org/wiki/Steroid_sulfatase
https://pmc.ncbi.nlm.nih.gov/articles/PMC11625860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11625860/
https://en.wikipedia.org/wiki/Estriol
https://pmc.ncbi.nlm.nih.gov/articles/PMC5715874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5715874/
https://www.annualreviews.org/doi/10.1146/annurev-pharmtox-031122-121944
https://ar.iiarjournals.org/content/35/6/3147
https://ar.iiarjournals.org/content/35/6/3147
https://www.pnas.org/doi/10.1073/pnas.0308319100
https://academic.oup.com/jnci/article/107/7/djv073/912073
https://academic.oup.com/toxsci/article/81/1/69/1615036
https://www.signosisinc.com/product-page/estrogen-receptor-luciferase-reporter-t47d-stable-cell-line
https://bpsbioscience.com/estrogen-luciferase-reporter-t47d-cell-line-82349
https://pmc.ncbi.nlm.nih.gov/articles/PMC10153636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10153636/
https://www.creative-biolabs.com/immuno-oncology/calcium-flux-flipr-assay.htm
https://www.creative-biolabs.com/immuno-oncology/calcium-flux-flipr-assay.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Note: Advanced Cell-Based Methodologies
for Quantifying Estriol 17-Sulfate Bioactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220835/docs#application-note-advanced-cell-
based-methodologies-for-quantifying-estriol-17-sulfate-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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